Cas no 67812-42-4 (Norverapamil hydrochloride)

• Product Name: Norverapamil hydrochloride
• CAS No: 67812-42-4
• MF: C₂₆H₃₇ClN₂O₄
• MW: 477.035986661911
• MDL: MFCD00078605
• CID: 826544
• PubChem ID: 329818495
• Update Time: 2025-05-27

Norverapamil hydrochloride Chemical and Physical Properties

Names and Identifiers

• NORVERAPAMIL HYDROCHLORIDE
• (±)-Norverapamil hydrochloride
• 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethylamino]-2-propan-2-ylpentanenitrile,hydrochloride
• Nor Verapamil Hydroc
• D591 hydrochloride
• N-Nor-(+/-)-verapamil hydrochloride
• N-Nor-(±)-verapamil hydrochloride
• Nor Verapamil Hydrochloride
• Norverapamil HCL
• Norverapamil, Hydrochloride
• (+/-)-Norverapamil hydrochloride, >=98% (HPLC)
• Valeronitrile, 5-[(3,4-dimethoxyphenethyl)amino]-2-(3,4-dimethoxyphenyl)-2-isopropyl-, hydrochlorid
• F85461
• AKOS030242657
• OEAFTRIDBHSJDC-UHFFFAOYSA-N
• 2-(3,4-Dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-(propan-2-yl)pentanenitrile--hydrogen chloride (1/1)
• ( inverted exclamation markA)-Norverapamil hydrochloride
• D591 hydrochloride( inverted exclamation markA)-Norverapamil hydrochloride
• CS-5985
• Norverapamil (hydrochloride)
• (+/-)-Norverapamil (hydrochloride);D591 (hydrochloride)
• D-591 HCl
• Benzeneacetonitrile, .alpha.-[3-[[2-(3,4-dimethoxyphenyl)ethyl]amino]propyl]-3,4-dimethoxy-.alpha.-(1-methylethyl)-, hydrochloride (1:1)
• NORVERAPAMILHYDROCHLORIDE
• alpha-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)- benzene acetonitrile
• Norverapamil HCl
• FT-0673152
• Benzeneacetonitrile, alpha-[3-[[2-(3,4-dimethoxyphenyl)ethyl]amino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)-, monohydrochloride
• CHEMBL3526876
• HY-100750
• Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-, monohydrochloride
• DTXSID40987149
• 67812-42-4
• ()-Norverapamil (hydrochloride);D591 (hydrochloride)
• MS-28851
• MX5JX4YHL8
• Benzeneacetonitrile, alpha-[3-[[2-(3,4-dimethoxyphenyl)ethyl]amino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)-, hydrochloride
• 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethylamino]-2-propan-2-ylpentanenitrile hydrochloride
• (+/-)-Norverapamil hydrochloride
• BIM-0061759.0001
• 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethylamino]-2-propan-2-ylpentanenitrile;hydrochloride
• DA-56267
• DB-238899
• 1ST14887A
• 2-(3,4-Dimethoxyphenyl)-5-{[2-(3,4-Dimethoxyphenyl)Ethyl]Amino}-2-Isopropylpentanenitrile Hydrochloride (1:1)
• Norverapamil hydrochloride

• MDL： MFCD00078605
• Inchi： 1S/C26H36N2O4.ClH/c1-19(2)26(18-27,21-9-11-23(30-4)25(17-21)32-6)13-7-14-28-15-12-20-8-10-22(29-3)24(16-20)31-5;/h8-11,16-17,19,28H,7,12-15H2,1-6H3;1H
• InChI Key： OEAFTRIDBHSJDC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)C(C#N)(CCCNCCC1C=CC(=C(C=1)OC)OC)C(C)C)OC

Computed Properties

• Exact Mass: 223.09400
• Monoisotopic Mass: 476.244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 577
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Density: 1.063
• Melting Point: softens at 50°C, 155-160°C dec.
• Boiling Point: 586.1°Cat760mmHg
• Flash Point: 9℃
• Solubility: H2O: >10 mg/mL
• PSA: 0.00000
• LogP: 2.02400
• Color/Form: 1.0 mg/mL in methanol (as free base)
• Sensitiveness: Sensitive to humidity

Norverapamil hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines